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Compound of Interest

Compound Name: 1-Chloro-3-ethoxypropane

Cat. No.: B1362862

Technical Support Center: 1-Chloro-3-
ethoxypropane

This technical support center provides essential information for researchers, scientists, and
drug development professionals on identifying and mitigating the potential hazards associated
with 1-Chloro-3-ethoxypropane. The following troubleshooting guides and frequently asked
questions (FAQs) address specific issues that may be encountered during experimental
procedures.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Chloro-3-ethoxypropane?

Al: 1-Chloro-3-ethoxypropane is a flammable liquid and may cause skin and respiratory
irritation upon prolonged exposure.[1] Due to its flammable nature, it should be handled with
care, away from ignition sources.

Q2: What are the physical and chemical properties of 1-Chloro-3-ethoxypropane?

A2: 1-Chloro-3-ethoxypropane is a clear, colorless liquid with a characteristic odor.[1] Key
physical and chemical properties are summarized in the table below.

Q3: Is there established toxicity data for 1-Chloro-3-ethoxypropane?
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A3: Specific quantitative toxicity data such as LD50 and LC50 values for 1-Chloro-3-
ethoxypropane are not readily available in publicly accessible databases and safety data
sheets.[2] Similarly, permissible exposure limits (PELS) have not been established by major
regulatory bodies for this specific compound.[3]

Q4: How should | properly store 1-Chloro-3-ethoxypropane in the laboratory?

A4: Store 1-Chloro-3-ethoxypropane in a tightly closed container in a dry, cool, and well-
ventilated place.[2] Keep it away from heat, sparks, open flames, and other ignition sources.

Q5: What personal protective equipment (PPE) is required when handling 1-Chloro-3-
ethoxypropane?

A5: When handling 1-Chloro-3-ethoxypropane, it is essential to wear appropriate personal
protective equipment. This includes tightly fitting safety goggles, chemical-resistant gloves, and
a lab coat or fire/flame resistant and impervious clothing.[2] If working in an area with
insufficient ventilation or where exposure limits may be exceeded, a full-face respirator is
recommended.[2]

Troubleshooting Guide
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Issue

Potential Cause

Troubleshooting Steps

Unexpected Reaction

Outcome

Purity of 1-Chloro-3-

ethoxypropane

- Verify the purity of the
compound using appropriate
analytical techniques (e.qg.,
GC, NMR). - Consider
purifying the reagent if

impurities are detected.

Reactivity with other reagents

- Review the compatibility of 1-
Chloro-3-ethoxypropane with
all other reagents in the
reaction mixture. Avoid strong
oxidizing agents. - Ensure the
reaction is conducted under
the recommended temperature

and pressure conditions.

Skin or Eye Irritation

Inadequate Personal

Protective Equipment (PPE)

- Immediately flush the
affected area with copious
amounts of water for at least
15 minutes.[2] - Review and
upgrade PPE to ensure full
protection. For eyes, use
tightly fitting safety goggles.
For skin, use appropriate
chemical-resistant gloves and

protective clothing.[2]

Accidental Spill

- Follow the established spill
cleanup protocol immediately. -
Ensure adequate ventilation in

the affected area.

Fire

Proximity to Ignition Sources

- In case of a small fire, use a
dry chemical, carbon dioxide,
or alcohol-resistant foam
extinguisher.[2] - For larger
fires, evacuate the area and

contact emergency services. -
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Always handle 1-Chloro-3-
ethoxypropane in a well-
ventilated area away from
open flames, hot surfaces, and

sparks.

- Dispose of 1-Chloro-3-
ethoxypropane waste in a
designated, labeled container
for halogenated organic waste.
- Do not mix with incompatible
waste streams. - Follow your

Disposal Issues Improper Waste Segregation institution's and local
regulations for hazardous
waste disposal. The material
can be disposed of by a
licensed chemical destruction
plant or by controlled

incineration.[2]

Data Presentation

Table 1: Physical and Chemical Properties of 1-Chloro-3-ethoxypropane
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Property Value Reference(s)
CAS Number 36865-38-0 [1]

Molecular Formula C5H11CIO [11[4115]
Molecular Weight 122.59 g/mol [1114]
Appearance Clear, colorless liquid [1]

Boiling Point 125.9 °C at 760 mmHg [1]

Flash Point 41.4 °C [1]

Density 0.952 g/cm? [1]

Vapor Pressure 14.5 mmHg at 25°C [1]

Refractive Index 1.408 [1]

Table 2: Toxicological Data for a Structurally Similar Compound: 1-Chloro-3-methoxypropane

Disclaimer: The following data is for 1-Chloro-3-methoxypropane (CAS No. 36215-07-3) and is
provided as a reference due to the lack of specific data for 1-Chloro-3-ethoxypropane. It is
recommended to handle 1-Chloro-3-ethoxypropane with a similar or higher level of caution.

Parameter Value Reference(s)

LD50 Oral (Rat) >2000 mg/kg [6]

H225: Highly flammable liquid
and vaporH315: Causes skin

GHS Hazard Statements irritationH319: Causes serious [7]
eye irritationH335: May cause

respiratory irritation

Table 3: Ecotoxicity Data for 1-Chloro-3-ethoxypropane
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Parameter Result Reference(s)
Toxicity to fish No data available [2]
Toxicity to daphnia and other ]
o No data available [2]
aquatic invertebrates
Toxicity to algae No data available [2]

Experimental Protocols
Protocol 1: Standard Handling and Use of 1-Chloro-3-
ethoxypropane

e Preparation:
o Ensure a chemical fume hood is operational and available.

o Gather all necessary PPE: safety goggles, chemical-resistant gloves (e.g., nitrile), and a
flame-retardant lab coat.

o Prepare a spill kit appropriate for flammable liquids.
e Handling:

Conduct all transfers and manipulations of 1-Chloro-3-ethoxypropane inside a chemical

[¢]

fume hood.

[¢]

Ground all equipment to prevent static discharge.

o

Use non-sparking tools.

o

Avoid inhalation of vapors and contact with skin and eyes.

e Storage:

o After use, ensure the container is tightly sealed.
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o Store the container in a designated flammable liquids cabinet, away from oxidizing agents
and sources of ignition.

o Waste Disposal:

o Collect all waste containing 1-Chloro-3-ethoxypropane in a clearly labeled, sealed
container for halogenated organic waste.

o Follow all institutional and local regulations for hazardous waste disposal.

Protocol 2: Emergency Procedure for a Small Spill of 1-
Chloro-3-ethoxypropane (less than 100 mL)

e Immediate Actions:
o Alert personnel in the immediate area of the spill.
o If the spilled material is flammable, turn off all nearby ignition sources.
e Containment and Cleanup:
o Wear appropriate PPE, including a respirator if vapor concentrations are high.
o Confine the spill using a spill kit with absorbent materials (e.g., vermiculite, sand).
o Carefully collect the absorbed material into a sealable container.
» Decontamination:
o Clean the spill area with soap and water.
o Waste Disposal:

o Label the container with the spilled material and dispose of it as hazardous waste
according to institutional guidelines.

Mandatory Visualization
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Hazard Identification & Assessment
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Caption: Hazard mitigation workflow for 1-Chloro-3-ethoxypropane.
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Caption: Decision logic for responding to a 1-Chloro-3-ethoxypropane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

2. echemi.com [echemi.com]

3. Permissible Exposure Limits — OSHA Annotated Table Z-1 | Occupational Safety and
Health Administration [osha.gov]

e 4. 1-Chloro-3-ethoxypropane | C5H11CIO | CID 520820 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. chembk.com [chembk.com]
e 6. 1-Chloro-3-methoxypropane for synthesis 36215-07-3 [sigmaaldrich.com]

e 7. 1-Chloro-3-methoxypropane | C4HOCIO | CID 118927 - PubChem
[pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Identifying and mitigating potential hazards of 1-Chloro-
3-ethoxypropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362862#identifying-and-mitigating-potential-
hazards-of-1-chloro-3-ethoxypropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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